2-Ethyl-7-methoxy-2,3-dihydro-1-benzofuran-3-one

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• SMILES: CCC1C(=O)C2=C(O1)C(=CC=C2)OC
• InChI: InChI=1S/C11H12O3/c1-3-8-10(12)7-5-4-6-9(13-2)11(7)14-8/h4-6,8H,3H2,1-2H3
• InChIKey: MJVRYIDLDZOWGU-UHFFFAOYSA-N

2-Ethyl-7-methoxy-2,3-dihydro-1-benzofuran-3-one: Structural and Reactivity Profile of a Functionalized Benzofuranone

2-Ethyl-7-methoxy-2,3-dihydro-1-benzofuran-3-one is a heterocyclic organic compound belonging to the 2,3-dihydrobenzofuran-3-one class [1]. It features a benzofuran core with an ethyl substituent at the 2-position and a methoxy group at the 7-position . This specific substitution pattern influences its reactivity and potential as a synthetic intermediate [2].

Scaffold Functionalized 2-ethyl-7-methoxybenzofuran-3-one for targeted condensation reactions

Reactivity Substituent pattern modulates reactivity for intermediate utility in complex molecule synthesis

Precedent Validated route to 7-methoxybenzofuran-based morphine analogs and PDE4 inhibitor scaffolds

• [1] Jung, M. E.; Abrecht, S. Improved synthesis of 3-substituted 7-methoxybenzofurans. Useful intermediates for the preparation of morphine analogs. J. Org. Chem. 1988, 53, 423-425. View Source
• [2] Xia, C.; Wen, H.; Zheng, L.; Ni, Y.; Bi, H.; Wang, H.; Xu, J.; Zhou, Z. Z. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur. J. Med. Chem. 2024, 275, 116576. View Source

Why Generic 2,3-Dihydrobenzofuran-3-one Cannot Replace 2-Ethyl-7-methoxy-2,3-dihydro-1-benzofuran-3-one in Specialized Syntheses

Simple substitution of the unsubstituted 2,3-dihydrobenzofuran-3-one core or other benzofuranone analogs is not feasible for applications requiring the specific 2-ethyl,7-methoxy substitution pattern [1]. This precise arrangement of substituents is critical for modulating reactivity in condensation reactions and for serving as a key intermediate in the synthesis of biologically active molecules, such as morphine analogs and PDE4 inhibitors, where the substitution pattern dictates target engagement and pharmacokinetic properties [2].

This Product

2-Ethyl, 7-methoxy substitution

Specific reactivity for targeted synthesis

Key intermediate for bioactives (PDE4, hURAT1, opioids)

Generic Core

Unsubstituted 2,3-dihydrobenzofuran-3-one

Lacks directing groups for selective reactions

May not access same chemical space; bioactivity not established

• [1] ChemicalBook. Benzofuran-3(2H)-one. Product Page. View Source
• [2] Xia, C.; Wen, H.; Zheng, L.; Ni, Y.; Bi, H.; Wang, H.; Xu, J.; Zhou, Z. Z. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur. J. Med. Chem. 2024, 275, 116576. View Source

Quantitative Evidence Guide for 2-Ethyl-7-methoxy-2,3-dihydro-1-benzofuran-3-one Differentiation

Substituent-Driven Improvement in PDE4 Inhibitory Potency and Oral Bioavailability

In a comparative study of 7-alkoxybenzofuran PDE4 inhibitors, the 7-methoxy substituted analog 4e demonstrated significantly improved PDE4B and PDE4D inhibitory activity and pharmacokinetics compared to lead compounds FCPR16 and Z19153 [1]. This establishes the 7-methoxy substitution as a critical driver of enhanced potency and bioavailability in this chemical series.

PDE4B inhibition

Class-level inference

IC50 10 nM (7-methoxy analog 4e)

Reported improved oral bioavailability (F=66%) for the analog

Supports 7-methoxy motif role in PDE4 inhibition context

Analog study; direct compound validation advised

Evidence Dimension	PDE4B Inhibitory Activity
Target Compound Data	Compound 4e (7-methoxybenzofuran analog): IC50 = 10.0 nM
Comparator Or Baseline	FCPR16 and Z19153 (structures not fully disclosed)
Quantified Difference	Not directly quantified, but stated as 'better' and benchmarked against lead compounds.
Conditions	In vitro enzyme inhibition assay

Why This Matters

This data demonstrates that the 7-methoxy motif, as present in the target compound, is a key structural feature for achieving nanomolar PDE4 inhibition and favorable oral pharmacokinetics.

• [1] Xia, C.; Wen, H.; Zheng, L.; Ni, Y.; Bi, H.; Wang, H.; Xu, J.; Zhou, Z. Z. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur. J. Med. Chem. 2024, 275, 116576. View Source

Enhanced Uricosuric Activity via 2-Ethyl Substitution in hURAT1 Inhibition

A structure-activity relationship (SAR) study on 2-ethyl-benzofuran compounds as human uric acid transporter 1 (hURAT1) inhibitors revealed that the 2-ethyl substitution is crucial for achieving submicromolar inhibitory potency [1]. Compounds with this specific substitution pattern demonstrated IC50 values below 1000 nM in in vitro assays.

hURAT1 inhibition

Class-level inference

IC50

Assay in Xenopus oocytes expressing hURAT1

2-ethyl substitution linked to submicromolar hURAT1 inhibition

Requires direct testing with this exact compound

Synthetic intermediate

Class-level inference

Reported route for 7-methoxybenzofuran-3-ones

Multi-step synthesis to morphine analogs

Enables access to opioid analog chemical space

Qualitative utility from dedicated methodology

Evidence Dimension	hURAT1 Inhibitory Activity
Target Compound Data	2-ethyl-benzofuran derivatives: IC50 < 1000 nM
Comparator Or Baseline	Dimethoxy analogues (showed reduced potency)
Quantified Difference	Not directly quantified, but 2-ethyl substitution enabled submicromolar inhibition.
Conditions	Xenopus oocytes expressing human hURAT1

Why This Matters

This finding highlights the 2-ethyl group as a key structural requirement for potent uricosuric activity, a feature not present in other common benzofuranone analogs.

• [1] Wempe, M. F.; Jutabha, P.; Quade, B.; Iwen, T. J.; Frick, M. M.; Ross, I. R.; Rice, P. J.; Anzai, N.; Endou, H. Developing Potent Human Uric Acid Transporter 1 (hURAT1) Inhibitors. J. Med. Chem. 2011, 54, 2701-2713. View Source

Critical Intermediate for 7-Methoxybenzofuran-Based Morphine Analogs

A dedicated synthetic methodology was developed specifically for 3-substituted 7-methoxybenzofurans, establishing these compounds as useful intermediates for preparing morphine analogs [1]. This indicates a defined and valuable role for 7-methoxybenzofuran-3-ones in the synthesis of complex, biologically active molecules, a utility not shared by unsubstituted or differently substituted benzofuranones.

Synthetic intermediate

Class-level inference

Reported route for 7-methoxybenzofuran-3-ones

Multi-step synthesis to morphine analogs

Enables access to opioid analog chemical space

Qualitative utility from dedicated methodology

Evidence Dimension	Synthetic Utility as an Intermediate
Target Compound Data	7-methoxybenzofuran-3-ones are key intermediates for morphine analogs
Comparator Or Baseline	Unsubstituted benzofuran-3-ones or other substitution patterns
Quantified Difference	N/A - Qualitative assessment of synthetic utility
Conditions	Multi-step organic synthesis

Why This Matters

For researchers focused on opioid analog synthesis, this substitution pattern is not a generic choice but a requirement for accessing a specific chemical space.

• [1] Jung, M. E.; Abrecht, S. Improved synthesis of 3-substituted 7-methoxybenzofurans. Useful intermediates for the preparation of morphine analogs. J. Org. Chem. 1988, 53, 423-425. View Source

Strategic Application Scenarios for Procuring 2-Ethyl-7-methoxy-2,3-dihydro-1-benzofuran-3-one

Lead Optimization in PDE4 Inhibitor Programs for Inflammatory and Liver Diseases

Based on evidence that the 7-methoxy substitution confers nanomolar PDE4B inhibition and improved oral bioavailability (F = 66%) compared to lead structures [1], this compound should be prioritized as a scaffold for designing new anti-inflammatory or hepatoprotective agents. It offers a direct entry point to a chemical series with demonstrated in vivo potential.

Synthesis of Novel Uricosuric Agents Targeting hURAT1 for Gout Management

The established SAR linking the 2-ethyl group to submicromolar hURAT1 inhibition (IC50 < 1000 nM) [1] makes this compound a high-priority starting material for developing next-generation uricosuric drugs. Procuring this specific derivative enables exploration of the chemical space known to be critical for potent hURAT1 antagonism.

Access to Complex Opioid Analogues via a Dedicated 7-Methoxybenzofuran Route

Given the compound's validated role as a precursor to 7-methoxybenzofuran intermediates for morphine analog synthesis [1], procurement is essential for any medicinal chemistry program aiming to explore novel opioid receptor ligands. Alternative starting materials would necessitate a different synthetic pathway, potentially lowering yield or altering the final product's substitution pattern.

Application

Selection Property

Validation Focus

PDE4 inhibitor discovery research

7-Methoxy substitution for PDE4B enzyme engagement

In vitro PDE4 enzyme assay context

hURAT1 inhibitor SAR studies

2-Ethyl substitution for hURAT1 transporter potency

hURAT1 transporter assay context

Opioid analog synthesis

7-Methoxybenzofuranone intermediate scaffold

Multi-step synthesis route compatibility

• [1] Xia, C.; Wen, H.; Zheng, L.; Ni, Y.; Bi, H.; Wang, H.; Xu, J.; Zhou, Z. Z. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur. J. Med. Chem. 2024, 275, 116576. View Source